Cas no 2171420-13-4 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid
• CAS No: 2171420-13-4
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5793610
• PubChem ID: 165530741
• Update Time: 2025-10-19

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1576489
• 2171420-13-4
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-phenylpropanoic acid
• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid

• Inchi： 1S/C28H28N2O5/c1-18(15-26(31)30-25(16-27(32)33)19-9-3-2-4-10-19)29-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-14,18,24-25H,15-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18-,25?/m0/s1
• InChI Key： DWRQLSDDIRQRSX-CPFIQGLUSA-N
• SMILES： O(C(N[C@@H](C)CC(NC(C1C=CC=CC=1)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171420-13-4, known as 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a butanamido moiety, and a phenylpropanoic acid backbone. The stereochemistry at the (3S) position further adds to its uniqueness, making it a valuable tool in asymmetric synthesis and drug discovery.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereoselective catalysis and peptide coupling techniques. The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in stabilizing the amide bond during synthesis. This feature has made the compound particularly useful in the development of bioactive molecules and therapeutic agents. Researchers have explored its potential in modulating enzyme activity, particularly in the context of protein-protein interactions and enzyme inhibition.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. By incorporating this molecule into nanocarriers or polymer-based drug delivery platforms, scientists have demonstrated enhanced bioavailability and reduced side effects in preclinical models. The phenylpropanoic acid moiety contributes to the compound's lipophilicity, which is crucial for crossing biological membranes and delivering therapeutic payloads to specific tissues.

Moreover, the stereochemistry at the (3S) position has been shown to influence the compound's pharmacokinetic properties significantly. Studies using computational modeling and experimental assays have revealed that this configuration enhances the molecule's stability in vivo while maintaining its bioactivity. Such findings underscore the importance of stereochemical control in medicinal chemistry and highlight the potential of this compound as a lead candidate for drug development.

In terms of synthetic strategies, recent breakthroughs have focused on streamlining the production process while maintaining high yields and purity. Techniques such as continuous flow synthesis and enzymatic catalysis have been employed to optimize scalability. These advancements not only reduce production costs but also minimize environmental impact, aligning with current trends toward sustainable chemistry practices.

Looking ahead, ongoing research aims to explore the potential of this compound in emerging therapeutic areas such as immunotherapy, neurodegenerative diseases, and cancer treatment. Its unique structure lends itself well to modifications that could enhance its efficacy or enable new modes of action. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from laboratory studies to clinical applications.

In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid represents a remarkable example of how modern chemical synthesis can yield molecules with profound implications for medicine and biotechnology. As research continues to uncover its full potential, this compound stands at the forefront of innovation in drug discovery and development.